Cas no 1093282-56-4 (2-(aminomethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(aminomethyl)pyridine-3-carboxylic acid
• CAS No: 1093282-56-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD06657536
• CID: 2362308
• PubChem ID: 67355435
• Update Time: 2025-05-18

2-(aminomethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(aminomethyl)-
• 2-(Aminomethyl)nicotinic acid
• 2-(aminomethyl)pyridine-3-carboxylic acid

• MDL： MFCD06657536
• Inchi： 1S/C7H8N2O2/c8-4-6-5(7(10)11)2-1-3-9-6/h1-3H,4,8H2,(H,10,11)
• InChI Key： WOPJKAACXINIPZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 76.2

Additional information on 2-(aminomethyl)pyridine-3-carboxylic acid

Introduction to 2-(aminomethyl)pyridine-3-carboxylic acid (CAS No. 1093282-56-4)

2-(aminomethyl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1093282-56-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid features a pyridine core substituted with an aminomethyl group at the 2-position and a carboxylic acid moiety at the 3-position. Its unique structural attributes make it a valuable intermediate in the development of various pharmacologically active molecules, particularly in the synthesis of enzyme inhibitors and therapeutic agents targeting neurological and metabolic disorders.

The compound’s molecular structure, characterized by a nitrogen-containing pyridine ring connected to an amine-bearing side chain, endows it with distinct electronic and steric properties. These features are exploited in medicinal chemistry to modulate biological targets, such as kinases and proteases, which are pivotal in disease pathogenesis. The presence of both basic (amine) and acidic (carboxylic acid) functional groups allows for diverse chemical modifications, enabling the construction of more complex derivatives with tailored pharmacokinetic profiles.

In recent years, 2-(aminomethyl)pyridine-3-carboxylic acid has garnered attention in the context of drug discovery initiatives aimed at addressing unmet medical needs. Its scaffold has been incorporated into molecules exhibiting inhibitory activity against enzymes implicated in cancer progression, inflammation, and neurodegenerative conditions. For instance, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which play a central role in signaling pathways dysregulated in autoimmune diseases. The compound’s ability to engage with these targets underscores its potential as a building block for next-generation therapeutics.

Advances in computational chemistry and high-throughput screening have further highlighted the relevance of 2-(aminomethyl)pyridine-3-carboxylic acid in modern drug design. Molecular modeling studies indicate that its pyridine ring can effectively interact with aromatic pockets of protein targets, while the aminomethyl group facilitates hydrogen bonding or salt bridge formation. Such interactions are critical for achieving high affinity and selectivity. Moreover, the carboxylic acid moiety serves as a handle for further derivatization via esterification or amidation, expanding its synthetic utility across multiple therapeutic areas.

One notable application lies in the development of small-molecule modulators for central nervous system (CNS) disorders. The pyridine moiety’s lipophilicity enhances blood-brain barrier penetration, a crucial factor for CNS drugs. Concurrently, modifications at the 2- and 3-positions allow fine-tuning of pharmacological properties to optimize receptor binding affinity and metabolic stability. Preclinical investigations have shown that derivatives of 2-(aminomethyl)pyridine-3-carboxylic acid exhibit promising neuroprotective effects in models of Parkinson’s disease and Alzheimer’s disease, primarily by attenuating oxidative stress and neuroinflammation.

The compound’s role extends beyond classical drug development into agrochemical applications, where it serves as a precursor for herbicides and fungicides. Its structural motifs are reminiscent of natural products known for their biological activity, inspiring synthetic chemists to explore novel derivatives with enhanced efficacy and environmental compatibility. Such efforts align with global trends toward sustainable agriculture, emphasizing compounds that minimize ecological impact while maintaining potency.

From a synthetic chemistry perspective, 2-(aminomethyl)pyridine-3-carboxylic acid exemplifies an elegant example of functional group interplay. The compound’s accessibility via multi-step organic synthesis pathways—such as condensation reactions between β-ketoesters and hydrazines followed by oxidation—has made it accessible to academic and industrial researchers alike. Recent methodological innovations have improved yields and purity standards, facilitating its widespread adoption in research laboratories worldwide.

The intersection of material science and pharmaceuticals has also seen contributions from this versatile building block. Researchers have leveraged its ability to form coordination complexes with transition metals to develop catalysts for asymmetric transformations relevant to chiral drug synthesis. Such applications underscore the compound’s broader utility beyond medicinal chemistry alone.

Regulatory considerations play a pivotal role in the commercialization of derivatives derived from 2-(aminomethyl)pyridine-3-carboxylic acid. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade materials meet stringent quality standards before reaching clinical trials or market release. Collaborative efforts between synthetic chemists and regulatory experts are essential to navigate safety data requirements while advancing novel therapeutic entities based on this scaffold.

Economic factors further influence the industrial adoption of CAS No. 1093282-56-4 derivatives. Cost-effective synthetic routes must be balanced against scalability concerns to ensure affordability for global healthcare markets. Continuous process optimization efforts aim to reduce production expenses without compromising chemical integrity—a critical metric when addressing health disparities across regions.

The future trajectory of research involving 2-(aminomethyl)pyridine-3-carboxylic acid appears promising, driven by interdisciplinary collaborations spanning organic chemistry, biochemistry, pharmacology, and computational biology. Emerging technologies such as artificial intelligence-assisted molecular design promise to accelerate derivative discovery while reducing experimental redundancy through virtual screening approaches informed by large-scale dataset analysis.